Cas no 1781655-48-8 (2-fluoropropane-2-sulfonyl chloride)

• Product Name: 2-fluoropropane-2-sulfonyl chloride
• CAS No: 1781655-48-8
• MF: C₃H₆ClFO₂S
• MW: 160.594942569733
• CID: 6089151
• PubChem ID: 84651137
• Update Time: 2025-06-13

2-fluoropropane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoropropane-2-sulfonyl chloride
• 2-Propanesulfonyl chloride, 2-fluoro-
• EN300-1988228
• 1781655-48-8

• Inchi： 1S/C3H6ClFO2S/c1-3(2,5)8(4,6)7/h1-2H3
• InChI Key： QRCIQJUTXRWICY-UHFFFAOYSA-N
• SMILES： CC(F)(S(Cl)(=O)=O)C

Computed Properties

• Exact Mass: 159.9761065g/mol
• Monoisotopic Mass: 159.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-fluoropropane-2-sulfonyl chloride

Recent Advances in the Application of 2-Fluoropropane-2-sulfonyl Chloride (CAS: 1781655-48-8) in Chemical Biology and Pharmaceutical Research

2-Fluoropropane-2-sulfonyl chloride (CAS: 1781655-48-8) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of sulfonamide derivatives and as a key intermediate in drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its potential in advancing biomedical research.

One of the most significant applications of 2-fluoropropane-2-sulfonyl chloride is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities. Recent publications have demonstrated the use of this reagent in the development of inhibitors targeting enzymes such as carbonic anhydrases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of sulfonamide inhibitors using 2-fluoropropane-2-sulfonyl chloride as a key building block, showcasing its efficiency in introducing the sulfonyl moiety under mild reaction conditions.

In addition to its role in inhibitor synthesis, 2-fluoropropane-2-sulfonyl chloride has been employed in the modification of biomolecules. Researchers have utilized this reagent to introduce fluorinated sulfonyl groups into peptides and proteins, enabling the study of protein-protein interactions and the development of bioconjugates. A recent study in Chemical Science highlighted the use of this compound in the site-specific sulfonylation of lysine residues, providing a new tool for probing protein function and dynamics. The fluorinated sulfonyl group introduced by this reagent offers enhanced stability and unique spectroscopic properties, making it valuable for structural and mechanistic studies.

Another area of growing interest is the application of 2-fluoropropane-2-sulfonyl chloride in the development of radiopharmaceuticals. The incorporation of fluorine-18 isotopes into sulfonyl chloride derivatives has opened new avenues for positron emission tomography (PET) imaging. A 2022 study in the Journal of Nuclear Medicine demonstrated the synthesis of a fluorine-18 labeled sulfonamide probe using 2-fluoropropane-2-sulfonyl chloride as a precursor, which exhibited high target specificity and favorable pharmacokinetics in preclinical models. This advancement underscores the potential of this reagent in the design of next-generation imaging agents.

Despite its promising applications, challenges remain in the handling and storage of 2-fluoropropane-2-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing safer handling procedures. A 2023 review in Organic Process Research & Development summarized best practices for the use of this reagent, emphasizing the importance of anhydrous conditions and controlled temperatures to prevent decomposition.

In conclusion, 2-fluoropropane-2-sulfonyl chloride (CAS: 1781655-48-8) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications ranging from drug discovery to biomolecular engineering and imaging. Ongoing research is expected to further expand its utility, particularly in the development of targeted therapies and diagnostic agents. Future studies should focus on addressing the challenges associated with its use and exploring new synthetic methodologies to fully harness its potential.